![molecular formula C20H18N2O5S2 B2486450 methyl 2-(4-(N-methyl-N-phenylsulfamoyl)benzamido)thiophene-3-carboxylate CAS No. 896680-27-6](/img/structure/B2486450.png)
methyl 2-(4-(N-methyl-N-phenylsulfamoyl)benzamido)thiophene-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Thiophene derivatives are a significant class of compounds in medicinal chemistry and materials science due to their versatile chemical properties and biological activities. They are used in the synthesis of various pharmacologically active molecules and materials with specific electronic properties.
Synthesis Analysis
Synthesis of thiophene derivatives often involves cyclization reactions, halogenation, and functionalization of the thiophene ring. For example, the synthesis of benzo[b]thiophene derivatives involves decarboxylation, esterification, and reactions with different organic reagents to introduce various substituents onto the thiophene ring, leading to a wide range of compounds with diverse chemical properties (Campaigne & Abe, 1975).
Molecular Structure Analysis
The crystal structure of thiophene derivatives can provide insights into their molecular conformation, intermolecular interactions, and stability. Studies have shown that these compounds can form stable crystal structures with intra- and intermolecular hydrogen bonds, enhancing their molecular stability and potentially affecting their reactivity and biological activity (Vasu et al., 2004).
Chemical Reactions and Properties
Thiophene derivatives participate in various chemical reactions, including electrophilic substitution, nucleophilic substitution, and coordination with metal ions. These reactions allow for the further functionalization of the thiophene ring and the synthesis of complex molecules with specific chemical and biological properties. For instance, novel coordination compounds of thiophene derivatives with Ni(II) and Co(II) have been synthesized and characterized, showing specific electrochemical behavior (Beloglazkina et al., 2007).
Scientific Research Applications
Cholinesterase Inhibitors and Antioxidants
Methyl 2-(thiophene-2-carboxamido)benzoate, a derivative of methyl 2-(4-(N-methyl-N-phenylsulfamoyl)benzamido)thiophene-3-carboxylate, has been studied for its potential as a cholinesterase inhibitor and antioxidant. Specifically, its Schiff base derivatives have shown effectiveness as dual inhibitors against butyrylcholinesterase (BChE) and acetylcholinesterase (AChE) enzymes. These compounds are significant in the context of treating neurodegenerative diseases like Alzheimer's. For example, compound 13 in a related study demonstrated high inhibition rates for both BChE and AChE, comparable to the standard drug Donepezil. Moreover, certain derivatives also exhibited notable antioxidant potential, highlighting their potential therapeutic applications (Kausar et al., 2021).
Antibacterial and Antifungal Activities
Thiophene-3-carboxamide derivatives, closely related to the compound , have demonstrated antibacterial and antifungal activities. These compounds have been studied for their potential in addressing microbial resistance, offering new avenues for developing antimicrobial agents. For instance, specific compounds have shown efficacy against various bacterial and fungal strains, suggesting their utility in creating new antibiotic formulations (Vasu et al., 2003).
Heterocyclic Chemistry and Synthesis
The compound and its derivatives are of significant interest in heterocyclic chemistry, particularly in the synthesis of novel chemical structures. For instance, methyl 2-(bromomethyl)thiophene-3-carboxylates have been used to create new heterocyclic systems like benzo[4,5]furo[3,2-b]thieno[2,3-d]pyridin-4(5H)-ones. Such synthetic pathways expand the repertoire of heterocyclic compounds, which are crucial in pharmaceutical and material sciences (Yagodkina-Yakovenko et al., 2018).
Crystallographic Studies
Methyl 2-amino-4,5,6,7-tetrahydro-1-benzo-thiophene-3-carboxylate, structurally related to the target compound, has been the subject of crystallographic studies. These studies have helped elucidate the molecular structure and bonding characteristics of such compounds, contributing to a deeper understanding of their chemical properties and potential applications (Vasu et al., 2004).
Mechanism of Action
Thiophene derivatives
Thiophene is a five-membered heterocyclic compound with one sulfur atom . Thiophene derivatives are known to exhibit a variety of properties and applications. They are utilized in industrial chemistry and material science, and play a prominent role in the advancement of organic semiconductors . Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
properties
IUPAC Name |
methyl 2-[[4-[methyl(phenyl)sulfamoyl]benzoyl]amino]thiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O5S2/c1-22(15-6-4-3-5-7-15)29(25,26)16-10-8-14(9-11-16)18(23)21-19-17(12-13-28-19)20(24)27-2/h3-13H,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWCAKTUKALVFGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C=CS3)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.